4-[5-(Bicyclo[3.1.0]hexan-1-yl)pyridin-2-yl]thiomorpholine

• IUPAC Name: 4-[5-(1-bicyclo[3.1.0]hexanyl)pyridin-2-yl]thiomorpholine
• InChI: InChI=1S/C15H20N2S/c1-2-12-10-15(12,5-1)13-3-4-14(16-11-13)17-6-8-18-9-7-17/h3-4,11-12H,1-2,5-10H2
• InChI Key: DMYJDBMOCRQWKE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC2(C1)C3=CN=C(C=C3)N4CCSCC4
• Molecular Formula: C15H20N2S
• Molecular Weight: 260.4 g/mol

Description

4-[5-(Bicyclo[3.1.0]hexan-1-yl)pyridin-2-yl]thiomorpholine, also known as BHTM, is a chemical compound that has been widely used in scientific research for its potential therapeutic effects. BHTM has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of 4-[5-(Bicyclo[3.1.0]hexan-1-yl)pyridin-2-yl]thiomorpholine is not yet fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to interact with a variety of proteins and enzymes, including those involved in inflammation, oxidative stress, and neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in scientific research studies. This compound has been shown to reduce inflammation, protect against oxidative stress, and promote neuroprotection. Additionally, this compound has been shown to have anti-cancer properties, making it a promising candidate for further research and development.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[5-(Bicyclo[3.1.0]hexan-1-yl)pyridin-2-yl]thiomorpholine in lab experiments is its potential therapeutic effects, which make it a promising candidate for the treatment of a variety of diseases and conditions. However, the complex synthesis process and the need for organic solvents and reagents can make this compound difficult and time-consuming to work with in the lab.

Future Directions

There are many potential future directions for research on 4-[5-(Bicyclo[3.1.0]hexan-1-yl)pyridin-2-yl]thiomorpholine. Some possible areas of focus include further studies on the mechanism of action of this compound, the development of more efficient synthesis methods, and the exploration of this compound's potential therapeutic effects in various disease models. Additionally, the use of this compound in combination with other compounds may also be an area of interest for future research.

Synthesis Methods

4-[5-(Bicyclo[3.1.0]hexan-1-yl)pyridin-2-yl]thiomorpholine can be synthesized using a multi-step process involving the reaction of various chemical precursors. The synthesis of this compound typically involves the use of organic solvents and reagents, making it a complex and time-consuming process.

Scientific Research Applications

4-[5-(Bicyclo[3.1.0]hexan-1-yl)pyridin-2-yl]thiomorpholine has been studied extensively for its potential therapeutic effects in a variety of scientific research applications. This compound has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, making it a promising candidate for the treatment of a variety of diseases and conditions.